4-(azepan-1-ylsulfonyl)-N-(5-isopropyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride

• IUPAC Name: 4-(azepan-1-ylsulfonyl)-N-(5-propan-2-yl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C22H30N4O3S2.ClH/c1-16(2)25-14-11-19-20(15-25)30-22(23-19)24-21(27)17-7-9-18(10-8-17)31(28,29)26-12-5-3-4-6-13-26;/h7-10,16H,3-6,11-15H2,1-2H3,(H,23,24,27);1H
• InChI Key: YRDRUMAHBRXEHH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2=C(C1)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCCC4.Cl
• Molecular Formula: C22H31ClN4O3S2
• Molecular Weight: 499.1 g/mol

Description

The compound “4-(azepan-1-ylsulfonyl)-N-(5-isopropyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride” is a complex organic molecule. It contains an azepane ring, which is a seven-membered ring with one nitrogen atom. It also contains a thiazolo[5,4-c]pyridine ring system, which is a fused ring system containing a thiazole ring and a pyridine ring. The molecule also contains a benzamide group and a sulfonyl group.

Molecular Structure Analysis

The molecular structure of this compound would be expected to be quite complex due to the presence of multiple ring systems and functional groups. The exact structure would depend on the specific arrangement of these groups within the molecule.

Chemical Reactions Analysis

Again, without specific information, it’s difficult to provide a detailed chemical reactions analysis. The reactivity of this compound would likely be influenced by the presence of the various functional groups and the electronic properties of the ring systems.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonyl group could make the compound more polar, while the ring systems could contribute to its stability.

Future Directions

The study of this compound could potentially contribute to various fields, depending on its properties and activities. For example, if it has biological activity, it could be studied as a potential drug. Alternatively, if it has interesting chemical properties, it could be studied in the field of chemistry.